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Compound of Interest

Compound Name: ARN19874

Cat. No.: B15576446 Get Quote

This document provides comprehensive guidance for researchers, scientists, and drug

development professionals on the safe handling, operation, and disposal of ARN19874, a

selective inhibitor of N-acyl phosphatidylethanolamine phospholipase D (NAPE-PLD).

Adherence to these protocols is critical to ensure personal safety and maintain a secure

laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for ARN19874 is presented in the table below.
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Property Value Reference

IUPAC Name

1,2,3,4-tetrahydro-2,4-dioxo-N-

[4-(4-pyridinyl)phenyl]-6-

quinazolinesulfonamide

[1]

CAS Number 2190502-57-7 [1]

Molecular Formula C₁₉H₁₄N₄O₄S [1]

Molecular Weight 394.4 g/mol [1]

Appearance Crystalline solid [2]

Purity ≥98% [2]

Solubility
Soluble in DMSO (approx. 1

mg/ml)
[2]

IC₅₀ for NAPE-PLD ~34 µM [3]

Storage Temperature -20°C [2]

Health and Safety Information
ARN19874 is a potent research chemical. Until a comprehensive toxicological profile is

available, it should be treated as a hazardous substance.[2] Direct contact with the skin, eyes,

and respiratory tract must be avoided. Ingestion and inhalation are also potential routes of

exposure and must be prevented.[2]

Personal Protective Equipment (PPE)
A robust PPE protocol is mandatory when handling ARN19874. The following equipment must

be worn at all times:

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Nitrile or other chemically resistant gloves are essential. Double gloving is

recommended, especially when handling the pure compound.
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Body Protection: A laboratory coat must be worn and fully fastened. For procedures with a

higher risk of contamination, disposable gowns are advised.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood or other ventilated enclosure, a properly fitted respirator (e.g., N95 or higher) is

necessary to prevent inhalation of airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

All handling of solid ARN19874 must be conducted within a certified chemical fume hood or

a ventilated balance enclosure to minimize inhalation exposure.

Before weighing, ensure the work area is clean and decontaminated.

Use dedicated spatulas and weighing boats. Disposable equipment is preferred to prevent

cross-contamination.

2. Solution Preparation:

ARN19874 is soluble in dimethyl sulfoxide (DMSO).[2]

When preparing a stock solution, add the solvent to the weighed solid slowly to avoid

splashing.

The product information sheet from the supplier indicates that warming and sonication may

be required to achieve a concentration of approximately 1 mg/ml in DMSO.[2]

Clearly label the container with the compound name, concentration, solvent, date of

preparation, and your initials.

3. Use in Experiments:

When diluting the stock solution for experiments, perform the dilutions in a chemical fume

hood.
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Handle all solutions containing ARN19874 with the same level of caution as the solid

compound.

After use, decontaminate all non-disposable equipment that has come into contact with

ARN19874.

Disposal Plan
All waste contaminated with ARN19874 must be treated as hazardous chemical waste.

1. Solid Waste:

This includes contaminated gloves, weighing boats, paper towels, and any other disposable

items.

Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste bag or

container.

2. Liquid Waste:

This includes unused stock solutions, experimental media containing ARN19874, and

solvents used for decontamination.

Collect all liquid waste in a dedicated, clearly labeled, and sealed hazardous waste

container. The container must be compatible with the solvents used.

Do not mix incompatible waste streams.

3. Disposal Procedure:

Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Ensure that all waste containers are properly labeled with the contents, including the full

chemical name of ARN19874 and any solvents.

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal contractor.
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Experimental Protocols and Visualizations
NAPE-PLD Signaling Pathway

ARN19874 is an inhibitor of N-acyl phosphatidylethanolamine phospholipase D (NAPE-PLD).

[1][3] This enzyme is involved in the biosynthesis of N-acylethanolamines (NAEs), a class of

lipid signaling molecules. The simplified signaling pathway is illustrated below.
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Caption: Simplified signaling pathway of NAPE-PLD and the inhibitory action of ARN19874.

General Experimental Workflow for In Vitro Inhibition Assay

The following diagram outlines a typical workflow for assessing the inhibitory activity of

ARN19874 on NAPE-PLD in an in vitro setting.
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Caption: General workflow for an in vitro NAPE-PLD inhibition assay using ARN19874.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15576446?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/24283/arn19874
https://cdn.caymanchem.com/cdn/insert/24283.pdf
https://www.excenen.com/ARN19874.html
https://www.benchchem.com/product/b15576446#personal-protective-equipment-for-handling-arn19874
https://www.benchchem.com/product/b15576446#personal-protective-equipment-for-handling-arn19874
https://www.benchchem.com/product/b15576446#personal-protective-equipment-for-handling-arn19874
https://www.benchchem.com/product/b15576446#personal-protective-equipment-for-handling-arn19874
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

